(2S)-4-(5-Fluoro-1H-indol-3-yl)butan-2-amine

• Molecular Formula: C12H15FN2
• Molecular Weight: 206.26 g/mol
• IUPAC Name: (2S)-4-(5-fluoro-1H-indol-3-yl)butan-2-amine
• InChI: InChI=1S/C12H15FN2/c1-8(14)2-3-9-7-15-12-5-4-10(13)6-11(9)12/h4-8,15H,2-3,14H2,1H3/t8-/m0/s1
• InChI Key: XUHPKVVKUBHQOJ-QMMMGPOBSA-N
• Isomeric SMILES: C[C@@H](CCC1=CNC2=C1C=C(C=C2)F)N
• Canonical SMILES: CC(CCC1=CNC2=C1C=C(C=C2)F)N

Description

(2S)-4-(5-Fluoro-1H-indol-3-yl)butan-2-amine is a chiral tryptamine derivative characterized by a fluorinated indole moiety attached to a butan-2-amine backbone. The stereochemistry at the C2 position (S-configuration) distinguishes it from racemic counterparts and influences its physicochemical and pharmacological properties. The fluorine atom at the indole’s 5-position enhances lipophilicity and metabolic stability compared to non-fluorinated analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-4-(5-Fluoro-1H-indol-3-yl)butan-2-amine typically involves the following steps:

Formation of the Indole Ring: The indole ring can be synthesized using various methods, such as the Fischer indole synthesis or the Bartoli indole synthesis.

Attachment of the Butan-2-amine Side Chain: The side chain can be introduced through a series of reactions, including alkylation and reductive amination.

Industrial Production Methods

Industrial production of this compound would likely involve optimizing the above synthetic routes for large-scale production. This includes selecting cost-effective reagents, optimizing reaction conditions for higher yields, and ensuring the process is environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

(2S)-4-(5-Fluoro-1H-indol-3-yl)butan-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atom can be substituted with other groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles like amines or thiols in polar aprotic solvents.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted indole derivatives.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in treating various diseases.

Industry: Used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of (2S)-4-(5-Fluoro-1H-indol-3-yl)butan-2-amine would depend on its specific biological target. Generally, indole derivatives can interact with various molecular targets, including enzymes, receptors, and ion channels. The fluorine atom can enhance the compound’s binding affinity and selectivity for its target, leading to more potent biological effects.

Comparison with Similar Compounds

1-(5-Fluoro-1H-indol-3-yl)-2-butanamine

• Molecular Formula : C₁₂H₁₅FN₂
• Average Mass : 206.264 g/mol
• Key Differences :
  • The indole moiety is attached to the 1-position of the butanamine chain, whereas the target compound has the indole at the 4-position .
  • Lacks defined stereocenters, unlike the (2S)-configuration in the target compound .
• Implications : Positional isomerism may alter receptor binding affinity and selectivity. The absence of stereochemical control could lead to reduced pharmacological specificity.

4-(1H-Indol-3-yl)butan-2-amine

• Molecular Formula : C₁₂H₁₆N₂
• CAS Number : 15467-30-8
• Key Differences: Lacks the 5-fluoro substituent on the indole ring. No stereochemical designation provided .

5-Methoxytryptamine (5-MeO-T)

• Molecular Formula : C₁₁H₁₄N₂O
• CAS Number : 608-07-1
• Key Differences :
  • Substitutes the 5-methoxy group for the 5-fluoro group.
  • Shorter carbon chain (ethylamine backbone vs. butan-2-amine) .
• Implications : Methoxy groups enhance serotonin receptor affinity but may reduce metabolic stability compared to fluorinated derivatives.

Data Table: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Average Mass (g/mol)	Substituent (Indole Position 5)	Stereochemistry	Key Feature
(2S)-4-(5-Fluoro-1H-indol-3-yl)butan-2-amine	C₁₂H₁₅FN₂	206.264	Fluoro	(2S)	Chiral, fluorinated, long-chain
1-(5-Fluoro-1H-indol-3-yl)-2-butanamine	C₁₂H₁₅FN₂	206.264	Fluoro	None	Positional isomer, achiral
4-(1H-Indol-3-yl)butan-2-amine	C₁₂H₁₆N₂	188.27	None	Not specified	Non-fluorinated analog
5-Methoxytryptamine	C₁₁H₁₄N₂O	190.24	Methoxy	Not specified	Shorter chain, methoxy substitution

Research Findings and Implications

Fluorination Effects: The 5-fluoro substituent in the target compound likely enhances metabolic stability and bioavailability compared to non-fluorinated analogs like 4-(1H-Indol-3-yl)butan-2-amine .

Stereochemical Influence : The (2S)-configuration may improve receptor binding specificity compared to achiral analogs such as 1-(5-Fluoro-1H-indol-3-yl)-2-butanamine .

Notes and Limitations

• The evidence provided lacks direct pharmacological data; comparisons are based on structural and physicochemical inferences.
• Synthetic routes for the target compound (e.g., via indole alkylation or coupling reactions) are suggested by analogous methods in but require experimental validation.
• Further studies are needed to quantify receptor affinity, metabolic stability, and toxicity profiles.

Biological Activity

(2S)-4-(5-Fluoro-1H-indol-3-yl)butan-2-amine, a synthetic compound belonging to the indole derivative class, has garnered attention in medicinal chemistry due to its promising biological activities. The presence of a fluorine atom in its structure enhances its pharmacological properties, making it a subject of extensive research.

• Molecular Formula : C₁₂H₁₅FN₂
• Molecular Weight : 206.26 g/mol
• IUPAC Name : (2S)-4-(5-fluoro-1H-indol-3-yl)butan-2-amine
• Canonical SMILES : CC(CCC1=CNC2=C1C=C(C=C2)F)N

The biological activity of (2S)-4-(5-Fluoro-1H-indol-3-yl)butan-2-amine is primarily attributed to its interaction with various molecular targets, including receptors and enzymes. The fluorine atom enhances binding affinity and selectivity, which can lead to increased potency in therapeutic applications. The compound's mechanism may involve modulation of neurotransmitter systems or inhibition of specific enzymes involved in disease pathways.

Biological Activities

Research indicates that (2S)-4-(5-Fluoro-1H-indol-3-yl)butan-2-amine exhibits a range of biological activities, including:

• Anticancer Properties : Studies have shown that this compound can induce apoptosis in cancer cell lines, such as MCF-7 and MEL-8, demonstrating its potential as an anticancer agent. The IC₅₀ values for these activities are notably lower than those observed for conventional chemotherapeutics like doxorubicin .
• Antimicrobial Effects : Preliminary investigations suggest that the compound may possess antimicrobial properties, although detailed studies are needed to confirm these effects and elucidate the underlying mechanisms.
• Neuropharmacological Effects : Given its indole structure, there is potential for activity related to serotonin receptor modulation, which could have implications for treating mood disorders .

Comparative Analysis with Similar Compounds

The following table summarizes key similarities and differences between (2S)-4-(5-Fluoro-1H-indol-3-yl)butan-2-amine and related compounds:

Compound Name	Molecular Formula	Key Differences
(2R)-4-(5-Fluoro-1H-indol-3-yl)butan-2-amine	C₁₂H₁₅FN₂	Different stereochemistry at the chiral center
4-(5-Fluoroindolyl)butanamine	C₁₂H₁₄FN	Lacks specific stereochemistry
(2S)-4-(5-Bromo-1H-indol-3-yl)butan-2-amine	C₁₂H₁₅BrN₂	Contains bromine instead of fluorine

The presence of fluorine in (2S)-4-(5-Fluoro-1H-indol-3-yl)butan-2-amine significantly alters its biological properties compared to non-fluorinated analogs, enhancing metabolic stability and binding interactions .

Case Studies and Research Findings

Recent studies have focused on the synthesis and biological evaluation of this compound:

• Apoptosis Induction : A study demonstrated that (2S)-4-(5-Fluoro-1H-indol-3-yl)butan-2-amine induces apoptosis in MCF-7 cells via caspase activation, suggesting a mechanism for its anticancer activity .
• Cytotoxicity Assessment : In vitro assays revealed that the compound exhibits cytotoxicity against various cancer cell lines with IC₅₀ values ranging from 0.65 µM to 4.5 µM, indicating strong potential for further development as an anticancer therapeutic .
• Receptor Binding Studies : Ongoing research aims to elucidate the binding affinities of this compound to serotonin receptors, which may provide insights into its neuropharmacological effects .